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Compound of Interest

24,25-Dihydroxydammar-20-en-3-
Compound Name:
one

cat. No.: B15596337

An In-depth Technical Guide to
Dihydroxydammarane Triterpenoids

This technical guide provides a comprehensive overview of the chemical data, experimental
protocols, and biological activities of two closely related dammarane-type triterpenoids:
(24R)-24,25-Dihydroxydammar-20-en-3-one and 20,24-Dihydroxydammar-25-en-3-one. This
document is intended for researchers, scientists, and professionals in the field of drug
development and natural product chemistry.

Introduction

Dammarane-type triterpenoids are a class of natural products known for their diverse and
significant biological activities, including anti-inflammatory, antioxidant, and cytotoxic effects.[1]
This guide focuses on two specific dihydroxylated derivatives that have garnered scientific
interest. Due to the similarity in their nomenclature, it is crucial to distinguish between them
based on their CAS numbers and structural differences.

Chemical Data and Identification

A critical point of clarification is the distinction between two compounds with similar names. The
user's query, "24,25-Dihydroxydammar-20-en-3-one," most accurately corresponds to the
chemical with CAS number 63543-53-3. However, due to homenclature ambiguity in scientific
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literature and commercial databases, this is often confused with 20,24-Dihydroxydammar-25-
en-3-one, with CAS number 75069-59-9. This guide will address both compounds to provide a
thorough resource.

- -20-en-3-one
Property Value Source
CAS Number 63543-53-3 [2]
Molecular Formula C30H5003 [2]
Molecular Weight 458.72 g/mol [2]

Isolated from the herbs of
Natural Source [3]
Walsura robusta.

Property Value Source

CAS Number 75069-59-9 [1]

20(S),24(S)-

Synonyms Dihydroxydammar-25-en-3- [4][5]
one

Molecular Formula C30H5003 [1]

Molecular Weight 458.7 g/mol [1][5]

Isolated from the floral spikes
of Betula platyphylla var.

Natural Sources _ _ PEYPIY [4][5]
japonica and the stems of

Aglaia abbreviata.

Experimental Protocols
Isolation of Dammarane Triterpenoids

While specific, detailed protocols for the isolation of (24R)-24,25-Dihydroxydammar-20-en-3-
one from Walsura robusta and 20,24-Dihydroxydammar-25-en-3-one from Betula platyphylla
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are not readily available in the reviewed literature, a general methodology for the isolation of
triterpenoids from plant material can be described. The following is a representative workflow
based on common phytochemical practices.
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Extraction
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l
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["24,25-Dihydroxydammar-20-en-3-one CAS number
and chemical data"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15596337#24-25-dihydroxydammar-20-en-3-one-
cas-number-and-chemical-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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